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Compound of Interest

Compound Name: Chloral hydrate

Cat. No.: B1668633 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of chloral hydrate, a substance that is toxic if swallowed, causes

skin irritation, and serious eye irritation.[1][2][3] Adherence to these procedural, step-by-step

guidelines is critical for safe operational practices and proper disposal.

Personal Protective Equipment (PPE) and Safety
Measures
A multi-layered approach to personal protection is mandatory when handling chloral hydrate
to minimize exposure risk. The following table summarizes the required PPE and other critical

safety information.
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PPE/Safety Measure Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles or

a face shield worn over safety

glasses.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[4]

Hand Protection
Disposable nitrile or rubber

gloves.

Provides a barrier against skin

contact, which can cause

irritation.[5]

Body Protection
A buttoned, properly fitting

laboratory coat.

Protects skin from accidental

spills and contact.[5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

engineering controls are not

sufficient, a respirator may be

required.

Minimizes the inhalation of any

dust or aerosols.[5][6]

Footwear
Closed-toe, closed-heel shoes

that cover the entire foot.

Protects feet from spills and

falling objects.[6]

Hygiene

Do not eat, drink, or smoke

when using this product. Wash

hands and exposed parts of

the body thoroughly after

handling.[1][2]

Prevents accidental ingestion

and contamination.

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container. Store locked

up and away from

incompatible materials.[2][3][5]

Ensures stability and prevents

unauthorized access.

Operational Plan for Handling Chloral Hydrate
A systematic approach to handling chloral hydrate, from preparation to disposal, is crucial for

laboratory safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123170-SDS-EN.pdf
https://www.carlroth.com/medias/SDB-K318-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk2NTV8YXBwbGljYXRpb24vcGRmfGFHTmtMMmd3TkM4NU1UYzJORFUxTVRFNE9EYzRMMU5FUWw5TE16RTRYMGxGWDBWT0xuQmtaZ3xkMGNmMDU1ZTU4ZjQ3ZDBlNTExNTBlYjYxZjdiNTYxYmUyYWE2YWI2YjU1YTZkMzY5OGNlNmExN2Y3MzQ0OWQ2
https://sdfine.com/media/catalog/product/attachment/37668MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/37668MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/37668MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chloranthalactone_E.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Chloranthalactone_E.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123170-SDS-EN.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Chloralhydrate_0596_4.0.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Chloralhydrate_0596_4.0.pdf
https://www.tcichemicals.com/BE/en/sds/C0073_EU_6N.pdf
https://sdfine.com/media/catalog/product/attachment/37668MSDS.pdf
https://www.benchchem.com/product/b1668633?utm_src=pdf-body
https://www.benchchem.com/product/b1668633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation and Weighing:

Work Area Preparation: Conduct all work in a designated area, such as a chemical fume

hood, to ensure proper ventilation.[5][6]

Gather Materials: Ensure all necessary PPE is worn correctly before handling the chemical.

Have all necessary equipment and reagents readily available.

Weighing: When weighing the solid form of chloral hydrate, do so carefully to avoid

generating dust.

2. Solution Preparation:

If dissolving the compound, add the solvent to the solid to minimize splashing.

Use appropriate glassware and ensure the setup is secure.

3. Experimentation:

Avoid direct contact with the substance at all times. Use tools like spatulas or forceps for

handling solid material.[6]

Keep containers securely sealed when not in use.[5]

4. Post-Experiment Procedures:

Decontamination: Wipe down the work surface and any equipment used with an appropriate

cleaning agent.[6]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, and then eye/face protection.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[6]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid/Response Protocol

If Swallowed
Immediately call a POISON CENTER or doctor.

[1][2]

If on Skin

Take off immediately all contaminated clothing.

Wash with plenty of water and soap. If skin

irritation occurs, get medical advice/attention.[1]

[5]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4][5]

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor.[3]

Minor Spills

Clean up spills immediately. Use dry clean-up

procedures and avoid generating dust. Place in

a clean drum and flush the area with water.[5]

Major Spills

Clear the area of personnel and move upwind.

Alert the appropriate emergency response team.

Wear a self-contained breathing apparatus and

chemical protective clothing. Contain the spill

with sand, earth, or vermiculite.[1][5]

Disposal Plan
Proper disposal of chloral hydrate and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: All solid waste contaminated with chloral hydrate (e.g., used gloves, filter

paper) must be placed in a clearly labeled, sealed hazardous waste container.[6]

Liquid Waste: Unused solutions or reaction mixtures containing chloral hydrate should be

collected in a designated, sealed hazardous waste container. Do not pour any waste down
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the drain.[6][7]

Container Disposal: Contaminated packages must be completely emptied and can be reused

after proper cleaning. Packaging that cannot be cleaned must be disposed of as hazardous

waste.[1]

Regulatory Compliance: Dispose of all waste in accordance with local, regional, and national

regulations. This material and its container must be disposed of as hazardous waste.[7]

Workflow for Safe Handling of Chloral Hydrate
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Caption: Workflow for the safe handling of chloral hydrate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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